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Compound of Interest

Compound Name: (5-Methylpyrazin-2-yl)methanol

Cat. No.: B1296893

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for (5-
Methylpyrazin-2-yl)methanol, intended to inform researchers, scientists, and professionals in
drug development about its key safety and handling considerations. The information is
compiled from aggregated sources to ensure a thorough understanding of its chemical and
physical properties, toxicological profile, and recommended safety procedures.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (5-Methylpyrazin-2-yl)methanol is
presented below. These properties are essential for understanding the substance's behavior
under various laboratory conditions.

Property Value Source

Molecular Formula CeHsN20 PubChem[1]
Molecular Weight 124.14 g/mol PubChem|[1]
IUPAC Name (5-methylpyrazin-2-yl)methanol  PubChem|[1]
CAS Number 61892-95-3 PubChem[1]

5-Methyl-2-pyrazinemethanol,
Synonyms ] PubChem[1]
(5-methylpyrazin-2-yl)methanol
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Toxicological and Hazard Information

(5-Methylpyrazin-2-yl)methanol is classified under the Globally Harmonized System (GHS)
with several key hazard statements. This information is critical for risk assessment and the
implementation of appropriate safety protocols in a laboratory setting.[1]

Hazard Class GHS Classification

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Eye Irritation H318: Causes serious eye damage

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation

Source: PubChem([1]

Experimental Protocols

While specific experimental protocols for the determination of all physical and toxicological data
for (5-Methylpyrazin-2-yl)methanol are not publicly available, the following are general
methodologies typically employed for the endpoints listed.

Determination of Physical Properties:

e Melting Point: Determined using a calibrated melting point apparatus where a small sample
is heated at a controlled rate until melting is observed.

» Boiling Point: Measured at a specific pressure, often using distillation apparatus, by
recording the temperature at which the liquid and vapor phases are in equilibrium.

o Solubility: Assessed by adding a known amount of the substance to a known volume of a
solvent (e.g., water, ethanol) at a specific temperature and observing the point of saturation.

Toxicological Assessments:

e Acute Oral Toxicity (LD50): Typically determined in animal models (e.g., rats, mice) following
OECD Guideline 423. A single dose of the substance is administered orally, and the animals
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are observed for a set period for signs of toxicity and mortality. The LD50 value is the
statistically estimated dose that would be lethal to 50% of the population.

 Skin Irritation: Assessed in vivo using animal models (e.g., rabbits) according to OECD
Guideline 404. A small amount of the substance is applied to a shaved patch of skin, and the
site is observed for signs of erythema and edema over a period of time.

o Eye Irritation: Evaluated in vivo using animal models (e.qg., rabbits) following OECD
Guideline 405. A small amount of the substance is instilled into the conjunctival sac of one
eye, and the eye is observed for corneal opacity, iritis, and conjunctival redness and
chemosis.

Diagrams

The following diagrams illustrate key conceptual frameworks relevant to the safety assessment
and handling of chemical compounds like (5-Methylpyrazin-2-yl)methanol.

Hazard Communication

R OB Design Product Label with
~
Hazard Identification & Classification | P pictograms and Statements

Collect Physical, Chemical, »_| Evaluate Data Against .| Assign Hazard Classes
and Toxicological Data = GHS Criteria = and Categories

Create Safety Data Sheet (SDS)

Click to download full resolution via product page

GHS Hazard Communication Workflow
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Laboratory Safety Protocol Flowchart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to (5-Methylpyrazin-2-yl)methanol: A
Safety and Handling Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296893#5-methylpyrazin-2-yl-methanol-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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